(4-ethoxyphenyl)[6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-ethoxyphenyl)-[6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C24H19F2NO4S/c1-3-31-19-9-5-16(6-10-19)24(28)23-14-27(18-8-4-15(2)20(26)13-18)21-12-17(25)7-11-22(21)32(23,29)30/h4-14H,3H2,1-2H3
• InChI Key: WVFNQAHRQVXTHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=C(C=C4)C)F
• Molecular Formula: C24H19F2NO4S
• Molecular Weight: 455.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an ethoxy group, a benzothiazinone group, and multiple fluorine substitutions. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthetic Approaches

  Research has been conducted on the electrochemical synthesis of novel derivatives, demonstrating the potential for creating complex molecules with anti-stress oxidative properties using starting materials that share similar structural elements (Largeron & Fleury, 1998). This highlights the versatility of electrochemical methods in synthesizing compounds with potential therapeutic applications.

• Crystal Structure and DFT Study

  The structural elucidation and conformational analysis of boric acid ester intermediates via X-ray diffraction and density functional theory (DFT) provide a foundation for understanding the physicochemical properties of complex molecules. Such studies are essential for the rational design of molecules with desired characteristics and functionalities (Huang et al., 2021).

Biological Applications

• Antioxidant Properties

  The synthesis and evaluation of antioxidant properties of derivatives, as demonstrated in the study of (3,4-Dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone and its derivatives, reveal the potential of structurally complex compounds in mitigating oxidative stress, which is a key factor in numerous diseases (Çetinkaya et al., 2012).

• Fluorescent Probes for Metal Cations

  The application of benzoxazole and benzothiazole derivatives as fluorescent probes for sensing metal cations showcases the intersection of organic synthesis and analytical chemistry, offering tools for environmental monitoring and biological research (Tanaka et al., 2001).

• Antimicrobial Activity

  The development of new pyridine derivatives from benzothiazoles and their evaluation for antimicrobial activity highlight the ongoing search for new therapeutic agents against resistant strains of bacteria and fungi, underscoring the importance of structural complexity in drug discovery (Patel et al., 2011).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has interesting biological activity, for example, it could be studied as a potential drug.